Cas no 32377-36-9 ( )

• Product Name: &nbsp
• CAS No: 32377-36-9
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 916878
• PubChem ID: 314108
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-anilino-2-(4-chlorophenyl)acetonitrile
• 2-(4-chlorophenyl)-2-(phenylamino)acetonitrile
• 2-(N-anilino)-2-(4-chlorophenyl)acetonitrile
• anilino(4-chlorophenyl)acetonitrile
• AKOS005793308
• NSC-230436
• DTXSID40310711
• 32377-36-9
• NSC230436
•  

• Inchi： 1S/C14H11ClN2/c15-12-8-6-11(7-9-12)14(10-16)17-13-4-2-1-3-5-13/h1-9,14,17H
• InChI Key： JQPMXNXHGCKJSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.06100
• Monoisotopic Mass: 242.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 4.08978